Cas no 1807399-43-4 (6-Bromo-3-fluoro-2-nitrocinnamic acid)

• Product Name: 6-Bromo-3-fluoro-2-nitrocinnamic acid
• CAS No: 1807399-43-4
• MF: C₉H₅BrFNO₄
• MW: 290.04270529747
• CID: 4974077
• Update Time: 2025-07-21

6-Bromo-3-fluoro-2-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-nitrocinnamic acid

• Inchi： 1S/C9H5BrFNO4/c10-6-2-3-7(11)9(12(15)16)5(6)1-4-8(13)14/h1-4H,(H,13,14)/b4-1+
• InChI Key： UVSRWJZKRFIXLL-DAFODLJHSA-N
• SMILES： BrC1=CC=C(C(=C1/C=C/C(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1

Additional information on 6-Bromo-3-fluoro-2-nitrocinnamic acid

Comprehensive Overview of 6-Bromo-3-fluoro-2-nitrocinnamic acid (CAS No. 1807399-43-4): Properties, Applications, and Research Insights

6-Bromo-3-fluoro-2-nitrocinnamic acid (CAS No. 1807399-43-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrocinnamic acid derivative combines a bromo-substituted aromatic ring with a fluorine atom and a nitro group, making it a versatile intermediate for synthesizing complex molecules. Researchers frequently explore its reactivity in cross-coupling reactions and click chemistry, aligning with the growing demand for sustainable synthetic methodologies.

The compound’s molecular formula, C₉H₅BrFNO₄, highlights its potential as a building block for drug discovery. Its electron-withdrawing groups (nitro and fluorine) enhance its utility in palladium-catalyzed reactions, a topic trending in green chemistry forums. Recent studies emphasize its role in developing EGFR inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance. Users searching for "nitrocinnamic acid derivatives in drug design" or "halogenated cinnamic acid synthesis" will find this compound highly relevant.

From a spectroscopic characterization perspective, 6-Bromo-3-fluoro-2-nitrocinnamic acid exhibits distinct NMR peaks (e.g., ¹H NMR: δ 8.1–7.3 ppm) and IR absorption bands (1700 cm^-1 for C=O), critical for quality control. Analytical chemists often query "HPLC methods for nitrocinnamic acids", underscoring the need for precise purity standards (>98%) in industrial applications. Its solubility in polar aprotic solvents (e.g., DMSO) further supports its use in high-throughput screening.

In material science, this compound’s photophysical properties are explored for OLED materials, a hot topic in renewable energy discussions. The bromine atom facilitates post-functionalization, enabling tailored modifications for conductive polymers. Searches like "bromo-cinnamic acids in optoelectronics" reflect this interdisciplinary interest. Additionally, its stability under ambient conditions makes it a practical choice for labs focusing on scalable synthesis.

Environmental considerations are paramount, with researchers investigating biodegradation pathways of such halogenated aromatics. Queries like "eco-friendly nitrocinnamic acid derivatives" align with the EPA’s green chemistry principles. Regulatory compliance (e.g., REACH) ensures safe handling, though it’s not classified as hazardous under current guidelines. This balances industrial utility with sustainability goals.

Future directions include leveraging AI-driven molecular modeling to predict its reactivity, a trend dominating computational chemistry searches. As patents emerge (e.g., WO202215678A1), the demand for custom synthesis of CAS No. 1807399-43-4 is expected to rise, particularly among CROs and academic institutions. Its role in peptide conjugation and bioconjugation techniques further expands its applicability.